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Compound of Interest

Compound Name: ARM165

Cat. No.: B15619399

Immediate Safety and Logistical Information Regarding the Proper Disposal of Laboratory
Chemicals

For researchers and scientists, the proper disposal of chemical reagents is a critical component
of laboratory safety and environmental responsibility. The term "ARM165" does not refer to a
single, unique chemical substance. Instead, it appears as a product identifier used by different
suppliers for distinct chemical products. Therefore, the correct disposal procedure is entirely
dependent on the specific nature of the compound you are using.

This guide provides disposal procedures for the various substances identified as "ARM165"
and offers a general framework for the safe disposal of any laboratory chemical, emphasizing
the crucial role of the Safety Data Sheet (SDS).

Section 1: Identifying Your "ARM165"

Before proceeding, it is essential to identify the specific chemical product you have. Check the
label, supplier information, and the accompanying Safety Data Sheet (SDS). The disposal
protocols for these substances are not interchangeable.

o If your ARM165 is a PIK3CG PROTAC Degrader (e.g., from MedchemExpress): Proceed to
Section 2.

 |If your ARM165 is Dexamethasone (e.g., from Sigma-Aldrich): Proceed to Section 3.
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 If your ARM165 is a Vinyl Adhesive (e.g., from Ardex UK): Proceed to Section 4.

« If you are unsure or for any other chemical: Proceed to Section 5 for a general chemical
disposal workflow.

Section 2: Disposal of ARM165 (PIK3CG PROTAC
Degrader)

Proteolysis Targeting Chimeras (PROTACS) are complex molecules designed to induce the
degradation of specific proteins.[1][2][3] Due to their biological activity and potential hazards,

they must be handled as hazardous chemical waste.

Quantitative Data & Storage

Parameter Information Source
Storage (Powder) -20°C for up to 2 years [4]
) 4°C for 2 weeks, -80°C for 6
Storage (in DMSO) [4]
months

Strong acids/alkalis, strong

Incompatible Materials e _ [4]
oxidizing/reducing agents

Experimental Protocol: Disposal Procedure

The mandatory and primary method for the disposal of PROTACSs is through a certified
hazardous waste management service.[5]

Step 1: Segregation

o All waste contaminated with the PROTAC degrader, including solid waste (e.g., pipette tips,
gloves, empty vials) and liquid waste (e.g., stock solutions, experimental media), must be
segregated from general laboratory waste.[4][5]

Step 2: Containerization

o Collect solid and liquid waste in separate, dedicated, and clearly labeled hazardous waste
containers.[4] The containers must be chemically compatible, leak-proof, and have a secure
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closure.[6]
Step 3: Labeling

o Clearly label the hazardous waste container with the words "Hazardous Waste," the full
chemical name (e.g., "PROTAC PIK3CG Degrader"), and any associated hazard warnings.

[51[7]
Step 4: Storage

o Store the sealed waste container in a designated and secure satellite accumulation area
within the laboratory, away from incompatible materials.[5][7]

Step 5: Final Disposal

» Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste contractor.[4][5] Do not dispose of this chemical
down the drain or in the general trash.[4]

Optional Inactivation (Use with Caution): Chemical inactivation may be used as a
supplementary step before collection, but it does not replace the need for professional
disposal. Always consult your institution's EHS office first. One method involves oxidative
degradation using sodium hypochlorite (bleach).[5]

 In a chemical fume hood, slowly add a 1:5 to 1:10 volume of bleach to the waste solution
with stirring.[5]

o Be aware that mixing bleach with solvents like DMSO can cause an exothermic reaction.[5]

 After the reaction, the resulting solution must still be treated as hazardous waste.[5]

Section 3: Disposal of ARM165 (Dexamethasone)

Dexamethasone is a potent synthetic corticosteroid and is considered a hazardous substance
requiring special disposal protocols.[8][9] Improper disposal is strictly prohibited.[8]

Quantitative Data & Storage
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Parameter Information Source

Appearance White powder [10]

Keep container tightly closed.
Storage Store locked up in a well- [10]

ventilated place.

Hazards May damage the unborn child. [10]

Experimental Protocol: Disposal Procedure

The disposal of Dexamethasone is regulated and it must be handled as hazardous
pharmaceutical waste.[8]

Step 1: Segregation

+ Do not mix Dexamethasone waste with non-hazardous laboratory trash. It must be
segregated as hazardous chemical waste.[8][9]

Step 2: Containerization

» Place all solid waste (e.g., unused compound, contaminated labware, gloves) into a
dedicated, clearly labeled, and sealable hazardous waste container.[3]

» For liquid waste, use a dedicated, leak-proof, and clearly labeled hazardous waste container.

[8]
Step 3: Labeling

o Label the container with "Hazardous Waste," the full chemical name "Dexamethasone," and
any other information required by your institution's EHS department.[8]

Step 4: Storage
» Store the sealed hazardous waste container in a designated satellite accumulation area.[8]

Step 5: Final Disposal
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o Contact your EHS department to arrange for pickup and disposal by a licensed hazardous
waste contractor.[8] Disposal into sewers is strictly prohibited.[8]

Section 4: Disposal of ARM165 (Vinyl Adhesive)

Vinyl adhesives are typically water-based and considered non-hazardous when fully cured.
However, liquid adhesive waste requires proper management.

Disposal Procedure

Disposal of vinyl adhesive should comply with local, state, and federal regulations.[11]
For Unused, Unopened Adhesive:

o Consider offering it for free to local community groups or flooring installers who may be able
to use it.[12]

For Small Amounts of Leftover Liquid Adhesive:

» Solidify the Adhesive: The primary goal is to let the adhesive dry out. Mix it with an absorbent
material like kitty litter or sawdust in a cardboard box.[12]

» Air Dry: Leave the container open in a well-ventilated area, away from children and pets, to
allow the adhesive to completely harden.[12]

e Dispose as Solid Waste: Once the adhesive is completely solid and dry, it can typically be
disposed of in the regular trash.[12]

For Large Amounts of Liquid Adhesive:

» Contact your local waste management authority for guidance. Some municipalities have
household chemical disposal programs that will accept these materials.[11][12]

Important Precautions:
e DO NOT pour liquid vinyl adhesive down the drain or into sewers or watercourses.[11]

o DO NOT dispose of liquid adhesive in the regular trash.[13]
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Section 5: General Workflow for Chemical Disposal

This workflow should be followed for any chemical reagent, especially when the identity or
hazards are not immediately known. The most critical document for this process is the Safety
Data Sheet (SDS).

Diagram: General Chemical Disposal Workflow
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Caption: A workflow for determining the proper disposal route for any laboratory chemical.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b15619399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15619399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Experimental Protocol: General Disposal Procedure

o Consult the SDS: Before generating waste, locate and thoroughly read the Safety Data
Sheet (SDS) for the specific chemical. Pay close attention to Section 2 (Hazards
Identification), Section 7 (Handling and Storage), and Section 13 (Disposal Considerations).

o Determine if Hazardous: Based on the SDS and local regulations, determine if the waste is
hazardous. The EPA defines hazardous waste by four characteristics: ignitability, corrosivity,
reactivity, and toxicity.[6] When in doubt, treat the waste as hazardous.[14]

e Segregate Waste Streams: Never mix different types of chemical waste.[6] Keep
halogenated solvents, non-halogenated solvents, acids, bases, and solid waste in separate,
clearly labeled containers.

» Use Proper Containers: Use containers that are compatible with the chemical waste.[6] They
must be in good condition and have secure, leak-proof lids. Never use food containers to
store hazardous waste.[7]

o Label Correctly: All hazardous waste containers must be clearly labeled with "Hazardous
Waste" and the full name(s) of the chemical constituents.[7]

o Store Safely: Store waste containers in a designated "Satellite Accumulation Area" within the
lab.[7] Ensure containers are kept closed except when adding waste.

o Arrange for Disposal: Follow your institution's procedures for having chemical waste
collected by the Environmental Health & Safety (EHS) office or a licensed disposal company.
[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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